Gallium triiodide
Overview
Description
Gallium triiodide is an inorganic compound with a high melting point and low volatility . It is used in various fields such as the production of semiconductors, gallium nitride crystals, and organic synthesis .
Synthesis Analysis
Gallium triiodide can be synthesized by the direct union of gallium and iodine in n-hexane . It is also used in the synthesis of GaN by high-pressure ammonolysis .Molecular Structure Analysis
In the molecular structure of Gallium triiodide, there are three single bonds around the gallium atom, with three iodine atoms attached to it, and on each iodine atom, there are three lone pairs .Physical And Chemical Properties Analysis
Gallium triiodide is a high melting point inorganic solid with low volatility . It forms GaI3 molecules of D3h symmetry where the Ga–I distance is 2.458 Angstroms .Scientific Research Applications
Summary of the Application
Gallium triiodide is used in the chemical vapor transport method of growing crystals of gallium arsenide .
Methods of Application or Experimental Procedures
In the solid state, Gallium triiodide exists as the dimer Ga2I6 . When vaporized, it forms GaI3 molecules of D3h symmetry where the Ga–I distance is 2.458 Angstroms .
Results or Outcomes
The use of Gallium triiodide in the chemical vapor transport method has been successful in growing crystals of gallium arsenide .
Application in Medicine and Microbiology
Summary of the Application
Gallium compounds, including Gallium triiodide, have various applications in medicine and microbiology, such as in pharmacology for cancer-related hypercalcemia, non-Hodgkin’ lymphoma, breast and bladder cancer mainly and antimicrobial treatments .
Methods of Application or Experimental Procedures
The antimicrobial activity of gallium can be confirmed through experimental data and be a promising mean to other investigations, especially due to its iron mimicry ability and the capacity to disrupt microorganisms’ metabolism .
Results or Outcomes
The use of Gallium triiodide in medicine and microbiology has shown promising results, especially in the treatment of various types of cancer and in antimicrobial treatments .
Application in Chemical Synthesis
Summary of the Application
Gallium triiodide can be used as a catalyst for Biginelli-type reaction to synthesize dihydropyrimidine-2 (1H)-one derivatives . It can also be used as a reagent for the stereoselective synthesis of (Z)-β-iodo Baylis–Hillman adducts and for the aza-Prins cyclization .
Methods of Application or Experimental Procedures
The specific methods of application or experimental procedures for these chemical syntheses are not provided in the source .
Results or Outcomes
The use of Gallium triiodide in these chemical syntheses has been successful, as evidenced by the production of the desired chemical compounds .
Application in Semiconductor Production
Summary of the Application
Gallium triiodide is used in the production of semiconductors .
Methods of Application or Experimental Procedures
In the solid state, Gallium triiodide exists as the dimer Ga2I6 . When vaporized, it forms GaI3 molecules of D3h symmetry where the Ga–I distance is 2.458 Angstroms .
Results or Outcomes
The use of Gallium triiodide in the production of semiconductors has been successful .
Application in Gallium Nitride Crystals Production
Summary of the Application
Gallium triiodide is used in the production of gallium nitride crystals .
Methods of Application or Experimental Procedures
The specific methods of application or experimental procedures for the production of gallium nitride crystals are not provided in the source .
Results or Outcomes
The use of Gallium triiodide in the production of gallium nitride crystals has been successful .
Application in Organic Synthesis
Summary of the Application
Gallium triiodide can be used as a reagent for the stereoselective synthesis of (Z)-β-iodo Baylis–Hillman adducts and for the aza-Prins cyclization .
Methods of Application or Experimental Procedures
The specific methods of application or experimental procedures for these organic syntheses are not provided in the source .
Results or Outcomes
The use of Gallium triiodide in these organic syntheses has been successful, as evidenced by the production of the desired organic compounds .
Application in Preparation of Gallium(I) and Gallium(II) Compounds
Summary of the Application
Gallium triiodide can be reduced with gallium metal to give a green-colored gallium(I) iodide . The nature of this species is unclear, but it is useful for the preparation of gallium(I) and gallium(II) compounds .
Methods of Application or Experimental Procedures
The specific methods of application or experimental procedures for the preparation of gallium(I) and gallium(II) compounds are not provided in the source .
Results or Outcomes
The use of Gallium triiodide in the preparation of gallium(I) and gallium(II) compounds has been successful .
Application in Catalyst for Biginelli-type Reaction
Summary of the Application
Gallium triiodide can be used as a catalyst for Biginelli-type reaction to synthesize dihydropyrimidine-2 (1H)-one derivatives .
Methods of Application or Experimental Procedures
The specific methods of application or experimental procedures for these organic syntheses are not provided in the source .
Results or Outcomes
The use of Gallium triiodide in these organic syntheses has been successful, as evidenced by the production of the desired organic compounds .
Safety And Hazards
Future Directions
Gallium compounds, including Gallium triiodide, have potential applications in various fields. For instance, Gallium Nitride, which can be produced using Gallium triiodide, is a promising semiconductor technology for high-performance devices in the RF, microwave, and mmW arenas . Furthermore, Gallium triiodide could potentially be used in the stabilization of photoactive phases for perovskite photovoltaics .
properties
IUPAC Name |
triiodogallane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ga.3HI/h;3*1H/q+3;;;/p-3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DWRNSCDYNYYYHT-UHFFFAOYSA-K |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Ga](I)(I)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
GaI3 |
Source
|
| Record name | gallium(III) iodide | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Gallium(III)_iodide | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7065467 |
Source
|
| Record name | Gallium iodide (GaI3) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7065467 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
450.436 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless or light yellow odorless powder; [Alfa Aesar MSDS] |
Source
|
| Record name | Gallium(III) iodide | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/14362 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Product Name |
Gallium triiodide | |
CAS RN |
13450-91-4 |
Source
|
| Record name | Gallium iodide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=13450-91-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Gallium iodide (GaI3) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013450914 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Gallium(III) iodide | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=94003 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Gallium iodide (GaI3) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Gallium iodide (GaI3) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7065467 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Gallium triiodide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.269 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Citations
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